![molecular formula C7H4ClF3O B1402275 1-Chloro-3-(difluoromethoxy)-2-fluorobenzene CAS No. 1404194-14-4](/img/structure/B1402275.png)
1-Chloro-3-(difluoromethoxy)-2-fluorobenzene
Overview
Description
1-Chloro-3-(difluoromethoxy)-2-fluorobenzene is a chemical compound with the molecular formula C7H5ClF2O . It is used in various chemical reactions and has a molecular weight of 208.590 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with chlorine, difluoromethoxy, and fluorine substituents . The exact spatial arrangement of these atoms can be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, similar compounds are known to undergo a variety of reactions. For instance, 1H NMR spectra of most organic molecules contain signals that are ‘split’ into two or more peaks, a phenomenon called splitting or coupling . This behavior provides useful information about the structure of a compound .Scientific Research Applications
Electrochemical Fluorination
1-Chloro-3-(difluoromethoxy)-2-fluorobenzene is a derivative of chlorobenzene, which has been studied in the context of electrochemical fluorination. This process involves the fluorination of chlorobenzene to yield various fluorinated products including 1-chloro-2-fluorobenzene and 1-chloro-4-fluorobenzene. These products are further fluorinated to produce compounds like 1-chloro-3,6,6-trifluoro-1, 4-cyclohexadiene (Momota, Horio, Kato, Morita, & Matsuda, 1995).
Synthesis of Difluoromethoxy and Difluorothiomethoxy Arenes
Fluoroform, a non-ozone-depleting and inexpensive gas, has been used as a source of difluorocarbene in synthesizing difluoromethoxy and difluorothiomethoxy derivatives. This includes the conversion of phenols and thiophenols to their difluoromethoxy derivatives, which could encompass this compound (Thomoson & Dolbier, 2013).
Organometallic Chemistry
Partially fluorinated benzenes like this compound are increasingly recognized for their use in organometallic chemistry. They serve as solvents or ligands in transition-metal-based catalysis due to their weak binding to metal centers. This property stems from the presence of fluorine substituents which reduces the ability to donate π-electron density (Pike, Crimmin, & Chaplin, 2017).
Spectroscopy and Molecular Studies
This compound can be involved in spectroscopic studies for understanding molecular properties. For instance, the microwave spectrum of similar compounds like 1-chloro-3-fluorobenzene has been investigated to determine rotational and quartic centrifugal distortion constants and nuclear quadrupole coupling tensor components (Onda, Odaka, Miyazaki, Mori, Yamaguchi, & Niide, 1994).
Safety and Hazards
While specific safety data for 1-Chloro-3-(difluoromethoxy)-2-fluorobenzene is not available, similar compounds are known to be hazardous. For instance, 1-Chloro-3-iodobenzene is toxic if swallowed, in contact with skin, or if inhaled . It’s important to handle such compounds with care, using protective equipment and working in a well-ventilated area .
Properties
IUPAC Name |
1-chloro-3-(difluoromethoxy)-2-fluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3O/c8-4-2-1-3-5(6(4)9)12-7(10)11/h1-3,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTRDTBDVNKQTDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.